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Compound of Interest

Compound Name: Hsd17B13-IN-9

Cat. No.: B12369546

For Researchers, Scientists, and Drug Development Professionals

Introduction

17p-hydroxysteroid dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme
primarily expressed in the liver.[1][2][3] Genetic studies have linked variations in the HSD17B13
gene to a reduced risk of developing chronic liver diseases, including non-alcoholic fatty liver
disease (NAFLD) and non-alcoholic steatohepatitis (NASH).[1][2][4] This has positioned
HSD17B13 as a promising therapeutic target for these conditions. Hsd17B13-IN-9 is a potent
inhibitor of HSD17B13 with an IC50 of 0.01 uM, making it a valuable tool for in vitro studies
investigating the role of HSD17B13 in liver disease.[5][6] This document provides a detailed
protocol for the preparation, storage, and handling of Hsd17B13-IN-9 stock solutions using
dimethyl sulfoxide (DMSO) as the solvent.

Hsd17B13-IN-9 Properties

A summary of the key quantitative data for Hsd17B13-IN-9 is presented in the table below for
easy reference.
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Property Value Reference
Molecular Formula C22H17F3N202S [51[6]
Molecular Weight 430.44 g/mol [5]1[6]

CAS Number 2576690-78-1 [5][6]
Appearance White to off-white solid [51[6]

Purity 99.92% [7]
Solubility in DMSO 100 mg/mL (232.32 mM) [5]1[6]

0.01 pM (for 50 nM

IC50
HSD17B13)

[5]16]

Experimental Workflow

The following diagram outlines the general workflow for preparing the Hsd17B13-IN-9 stock

solution.
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Caption: Workflow for Hsd17B13-IN-9 stock solution preparation.

Experimental Protocol: Preparing a 10 mM Stock

Solution

This protocol describes the preparation of a 10 mM stock solution of Hsd17B13-IN-9 in DMSO.

Materials:
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Hsd17B13-IN-9 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Pipettes and sterile pipette tips

Analytical balance

Equipment:

o \ortex mixer

o Water bath sonicator

Procedure:

Preparation: Before starting, allow the vial of Hsd17B13-IN-9 powder to equilibrate to room
temperature to prevent condensation.

e Weighing: Carefully weigh out the desired amount of Hsd17B13-IN-9 powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need
4.30 mg of the compound.

» Solvent Addition: Add the calculated volume of DMSO to the vial containing the Hsd17B13-
IN-9 powder. It is crucial to use anhydrous or newly opened DMSO, as the compound's
solubility can be significantly impacted by absorbed moisture.[5][6]

¢ Dissolution:
o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, sonicate the solution in a water bath for 10-15
minutes.[5][6] Visually inspect the solution to ensure there are no visible particles.

» Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in
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microcentrifuge tubes.[5][7]
Stock Solution Calculation Examples:

The following table provides the required volume of DMSO to prepare different concentrations
of Hsd17B13-IN-9 stock solutions from a starting mass of 1 mg, 5 mg, or 10 mg.

Desired Concentration Mass of Hsd17B13-IN-9 Required Volume of DMSO
1 mM 1mg 2.3232 mL

5 mM 1mg 0.4646 mL

10 mM 1mg 0.2323 mL

1mM 5 mg 11.6160 mL

5 mM 5 mg 2.3232 mL

10 mM 10 mg 2.3232 mL

Storage and Stability

Proper storage is critical to maintain the activity of the Hsd17B13-IN-9 inhibitor.

e Long-term Storage: For long-term storage, the DMSO stock solution should be kept at -80°C,
where it is stable for up to 6 months.[5][7]

o Short-term Storage: For short-term storage, the solution can be stored at -20°C for up to 1
month.[5][7]

o Protection: It is recommended to protect the stock solution from light and store it under
nitrogen.[5][7]

o Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles to prevent degradation of the
compound.[5][7]

Application in Research
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The prepared Hsd17B13-IN-9 stock solution can be used in various in vitro assays to study the
function of HSD17B13. For instance, it can be utilized in enzymatic assays to determine its
inhibitory effect on HSD17B13 activity or in cell-based models to investigate the downstream
consequences of HSD17B13 inhibition in the context of NAFLD research.[4][5] When preparing
working solutions for cell-based assays, the final concentration of DMSO should be kept low
(typically below 0.5%) to avoid solvent-induced cytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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